Cas no 1019482-49-5 ([(4-Bromophenyl)methyl](pentan-3-yl)amine)

• Product Name: [(4-Bromophenyl)methyl](pentan-3-yl)amine
• CAS No: 1019482-49-5
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5056264
• PubChem ID: 28429332
• Update Time: 2025-06-15

[(4-Bromophenyl)methyl](pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-bromophenyl)methyl](pentan-3-yl)amine
• N-[(4-bromophenyl)methyl]pentan-3-amine
• [(4-Bromophenyl)methyl](pentan-3-yl)amine

• Inchi： 1S/C12H18BrN/c1-3-12(4-2)14-9-10-5-7-11(13)8-6-10/h5-8,12,14H,3-4,9H2,1-2H3
• InChI Key： GMROMHXDXGBXQR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 137
• XLogP3: 3.8
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(4-Bromophenyl)methyl](pentan-3-yl)amine

Comprehensive Overview of [(4-Bromophenyl)methyl](pentan-3-yl)amine (CAS No. 1019482-49-5)

[(4-Bromophenyl)methyl](pentan-3-yl)amine, with the CAS number 1019482-49-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a 4-bromophenyl group and a pentan-3-yl amine moiety, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which makes it a valuable intermediate in synthesizing more complex molecules.

The compound’s unique chemical structure combines a brominated aromatic ring with an aliphatic amine, offering a balance of reactivity and stability. This duality is crucial for applications in medicinal chemistry, where such compounds are frequently used to develop new therapeutic agents. Recent trends in AI-driven drug discovery have highlighted the importance of amine derivatives like this one, as they often serve as key building blocks in the design of small-molecule inhibitors and biologically active compounds.

In the context of green chemistry, there is growing interest in optimizing the synthesis of [(4-Bromophenyl)methyl](pentan-3-yl)amine to reduce environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to enhance the sustainability of its production. This aligns with broader industry demands for eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential role in neurological research. Given the structural similarity to certain neurotransmitter modulators, it has been investigated for its interactions with central nervous system (CNS) targets. While still in early stages, such studies are part of a larger effort to address neurodegenerative diseases, a hot topic in both academic and public health circles.

From a commercial perspective, CAS 1019482-49-5 is often sourced by pharmaceutical manufacturers and research laboratories. Its availability in high purity forms is critical for reproducibility in experiments, a concern frequently raised in scientific forums and QA platforms. Suppliers emphasizing batch-to-batch consistency and analytical documentation tend to dominate this niche market.

In summary, [(4-Bromophenyl)methyl](pentan-3-yl)amine (CAS 1019482-49-5) represents a versatile and valuable compound in modern chemistry. Its applications span from drug development to sustainable synthesis, reflecting the interdisciplinary nature of contemporary research. As advancements in computational chemistry and high-throughput screening continue, the demand for such tailored intermediates is expected to rise, making it a compound worth watching in the coming years.